Cas no 1361918-18-4 (2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1361918-18-4
• MF: C₇H₂F₄N₂O
• MW: 206.097195148468
• CID: 4911911
• Update Time: 2025-05-24

2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F4N2O/c8-6-4(3-12)13-2-1-5(6)14-7(9,10)11/h1-2H
• InChI Key： IOMDNGARGNGZMF-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=NC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine

Professional Introduction to 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1361918-18-4)

2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1361918-18-4, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with a cyano group, a fluoro atom, and a trifluoromethoxy group. The unique structural arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure is highly versatile, allowing for further functionalization and modification. The presence of the cyano group (-CN) enhances its reactivity, enabling it to participate in nucleophilic addition and condensation reactions. Meanwhile, the fluoro atom (-F) introduces electronic and steric effects that can influence the compound's binding affinity to biological targets. The trifluoromethoxy group (-OCH₃F₃) adds additional electronic richness and lipophilicity, which are crucial for optimizing pharmacokinetic profiles.

In recent years, 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine has garnered attention in the development of novel pharmaceutical agents. Its structural motifs are frequently incorporated into molecules targeting various therapeutic areas, including oncology, immunology, and neurology. For instance, studies have demonstrated its utility in designing kinase inhibitors, where the combination of cyano and trifluoromethoxy groups enhances binding interactions with protein targets.

One notable application of this compound is in the synthesis of small-molecule inhibitors for tyrosine kinases, which play a critical role in cancer signaling pathways. The electron-withdrawing nature of the cyano group and the electron-donating effect of the trifluoromethoxy group create a balance that optimizes interactions with the active sites of these enzymes. Recent research has shown that derivatives of 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine exhibit potent inhibitory activity against several kinases, including those involved in tyrosine phosphorylation cascades.

The fluorine atoms in the molecule also contribute to its metabolic stability, a key factor in drug development. Fluorinated compounds often exhibit improved bioavailability and resistance to enzymatic degradation. This property makes 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine an attractive building block for designing long-acting pharmaceuticals with enhanced pharmacokinetic profiles.

Moreover, the compound's ability to undergo further chemical transformations makes it a valuable scaffold for medicinal chemists. It can be readily modified through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups. These modifications can fine-tune the compound's pharmacological properties, enabling the optimization of potency, selectivity, and solubility.

In academic research, 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine has been employed in studies exploring novel synthetic methodologies. Researchers have leveraged its reactivity to develop innovative catalytic systems for C-F bond activation and functionalization. Such advancements not only expand the synthetic toolbox but also provide insights into the mechanistic aspects of fluorinated heterocycles.

The pharmaceutical industry has also recognized the potential of this compound in drug discovery programs. Several biotechnology companies have incorporated derivatives of 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine into their pipelines for developing next-generation therapeutics. These efforts are supported by computational modeling studies that highlight its favorable interactions with biological targets.

The growing interest in fluorinated pyridines is reflected in the increasing number of patents and publications featuring this motif. Researchers are continuously exploring new ways to harness its potential, from improving existing drug candidates to discovering entirely new molecular entities with therapeutic promise.

Looking ahead, 2-Cyano-3-fluoro-4-(trifluoromethoxy)pyridine is poised to remain a cornerstone in medicinal chemistry and chemical biology research. Its unique structural features offer a rich platform for innovation, driving advancements across multiple therapeutic domains. As synthetic methodologies continue to evolve, this compound will undoubtedly play an integral role in shaping the future of drug discovery and development.